Cas no 500876-14-2 (Ethanol, 2-[2-[2-[(2-bromophenyl)methoxy]ethoxy]ethoxy]-)

• Product Name: Ethanol, 2-[2-[2-[(2-bromophenyl)methoxy]ethoxy]ethoxy]-
• CAS No: 500876-14-2
• MF: C₁₃H₁₉BrO₄
• MW: 319.191563844681
• CID: 1550705
• PubChem ID: 10267926
• Update Time: 2025-04-21

Ethanol, 2-[2-[2-[(2-bromophenyl)methoxy]ethoxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[2-[2-[(2-bromophenyl)methoxy]ethoxy]ethoxy]-
• DB-162899
• SCHEMBL6097310
• 500876-14-2
• 2-(2-{2-[(2-Bromobenzyl)oxy]ethoxy}ethoxy)ethanol
• 2-(2-(2-((2-Bromobenzyl)oxy)ethoxy)ethoxy)ethan-1-ol
• JVORXZAIQILLFU-UHFFFAOYSA-N

• Inchi： 1S/C13H19BrO4/c14-13-4-2-1-3-12(13)11-18-10-9-17-8-7-16-6-5-15/h1-4,15H,5-11H2
• InChI Key： JVORXZAIQILLFU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1COCCOCCOCCO

Computed Properties

• Exact Mass: 318.04667
• Monoisotopic Mass: 318.04667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.92